Cas no 1805303-44-9 (5-Chloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine)

• Product Name: 5-Chloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine
• CAS No: 1805303-44-9
• MF: C₇H₃ClF₅N
• MW: 231.550438165665
• CID: 4925907
• Update Time: 2025-05-21

5-Chloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C7H3ClF5N/c8-3-1-4(6(9)10)5(14-2-3)7(11,12)13/h1-2,6H
• InChI Key： SOUKTSZKLZHQDY-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(F)(F)F)C(C(F)F)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 195
• XLogP3: 3
• Topological Polar Surface Area: 12.9

Additional information on 5-Chloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine

Comprehensive Analysis of 5-Chloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine (CAS No. 1805303-44-9)

5-Chloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine (CAS No. 1805303-44-9) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in the fields of agrochemicals, pharmaceutical intermediates, and material science. This compound is characterized by its unique molecular structure, featuring a chloro substituent at the 5-position, a difluoromethyl group at the 3-position, and a trifluoromethyl group at the 2-position of the pyridine ring. Such structural attributes contribute to its remarkable chemical properties, making it a valuable building block in synthetic chemistry.

The growing demand for fluorinated compounds in modern industries has propelled research into 5-Chloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine. Its applications span across crop protection, where it serves as a key intermediate in the synthesis of advanced pesticides and herbicides. The presence of multiple fluorine atoms enhances the compound's bioactivity and stability, aligning with the industry's shift toward eco-friendly agrochemicals. Additionally, its role in pharmaceutical research is underscored by its potential as a precursor for drug discovery, particularly in the development of small-molecule therapeutics targeting metabolic disorders.

From a synthetic perspective, CAS No. 1805303-44-9 exemplifies the advancements in halogenation and fluorination techniques. Researchers are increasingly exploring green chemistry approaches to optimize its production, minimizing environmental impact while maintaining high yield and purity. This aligns with global trends toward sustainable chemical manufacturing, a topic frequently searched by professionals in the field. The compound's thermal stability and solubility profile further make it a candidate for high-performance materials, such as liquid crystals and organic electronics.

In the context of market trends, 5-Chloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine is part of a broader surge in demand for custom fluorine chemistry. Companies specializing in fine chemicals are investing heavily in R&D to meet the needs of life sciences and advanced materials sectors. Frequently asked questions (FAQs) in search engines include inquiries about its synthesis methods, supply chain availability, and regulatory compliance, reflecting its commercial relevance.

To conclude, 5-Chloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine (CAS No. 1805303-44-9) represents a critical intersection of innovation and practical application. Its versatility in agrochemicals, pharmaceuticals, and materials science positions it as a compound of enduring interest. As industries continue to prioritize sustainability and efficiency, this fluorinated pyridine derivative is poised to play a pivotal role in shaping future technological advancements.